Cas no 2229461-97-4 (3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229461-97-4
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 5922404
• PubChem ID: 165837365
• Update Time: 2025-10-29

3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1998066
• 2229461-97-4

• Inchi： 1S/C10H8FN3O2/c1-14-9(10(15)16)5-8(13-14)7-4-6(11)2-3-12-7/h2-5H,1H3,(H,15,16)
• InChI Key： VESUYYPEJULSIM-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 221.06005467g/mol
• Monoisotopic Mass: 221.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(4-Fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview of Its Properties and Applications

The compound 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229461-97-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a fluoropyridine moiety and a pyrazole-carboxylic acid backbone, this compound serves as a versatile building block for the synthesis of bioactive molecules. Its CAS number 2229461-97-4 is often used as a key identifier in scientific databases, making it a critical reference for researchers.

In recent years, the demand for fluorinated heterocycles like 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. These properties are particularly valuable in drug discovery, where fluorine substitution is known to improve binding affinity and pharmacokinetic profiles. The pyrazole-carboxylic acid scaffold, in particular, is a hotspot for designing inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

One of the most frequently searched questions in the context of this compound is: *"What are the synthetic routes for 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid?"* Researchers often explore multi-step protocols involving Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the 4-fluoropyridin-2-yl group. The methylpyrazole ring is typically constructed via cyclization reactions, followed by carboxylation to yield the final product. These methods are well-documented in peer-reviewed journals, emphasizing the compound's relevance in modern organic synthesis.

Another trending topic is the application of 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid in cancer therapeutics. The fluoropyridine moiety is a common feature in FDA-approved drugs, and its incorporation into this scaffold has sparked interest in oncology research. For instance, derivatives of this compound have shown promise as tyrosine kinase inhibitors, a class of drugs that target aberrant signaling pathways in cancer cells. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current biomedical discussions.

From an industrial perspective, the scalability of producing CAS No. 2229461-97-4 is a critical consideration. Manufacturers often optimize reaction conditions to achieve high yields while minimizing environmental impact, reflecting the broader shift toward green chemistry. Questions like *"Is 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid commercially available?"* are common among procurement specialists, highlighting the need for reliable suppliers in the chemical marketplace.

In summary, 3-(4-fluoropyridin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229461-97-4) is a multifaceted compound with broad utility in drug development and material science. Its structural elegance and functional versatility make it a subject of ongoing research, particularly in areas like fluorinated pharmaceuticals and enzyme inhibition. As the scientific community continues to explore its potential, this compound remains a cornerstone in the design of next-generation therapeutics.